Cas no 127654-17-5 (5H-Pyrido[3,4-c][1]benzazepine-5-hexanoicacid, 10,11-dihydro-11-oxo-)

• Product Name: 5H-Pyrido[3,4-c][1]benzazepine-5-hexanoicacid, 10,11-dihydro-11-oxo-
• CAS No: 127654-17-5
• MF: C₁₉H₂₀N₂O₃
• MW: 324.373704910278
• CID: 176029
• PubChem ID: 3080207
• Update Time: 2025-04-19

5H-Pyrido[3,4-c][1]benzazepine-5-hexanoicacid, 10,11-dihydro-11-oxo- Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrido[3,4-c][1]benzazepine-5-hexanoicacid, 10,11-dihydro-11-oxo-
• 6-(5-oxo-6,11-dihydropyrido[3,4-c][1]benzazepin-11-yl)hexanoic acid
• SCHEMBL9039153
• 127654-17-5
• 6-(11-Hydroxy-5H-pyrido[3,4-c][1]benzazepin-5-yl)hexanoic acid
• 5-(5-Carboxypentyl)-5,11-dihydropyrido(3,4-c)(1)benzazepin-11(10H)-one
• DTXSID80925929
• 10,11-Dihydro-11-oxo-5H-pyrido(3,4-c)(1)benzazepine-5-hexanoic acid
• 5H-Pyrido(3,4-c)(1)benzazepine-5-hexanoic acid, 10,11-dihydro-11-oxo-

• Inchi： 1S/C19H20N2O3/c22-18(23)9-3-1-2-6-13-14-10-11-20-12-16(14)19(24)21-17-8-5-4-7-15(13)17/h4-5,7-8,10-13H,1-3,6,9H2,(H,21,24)(H,22,23)
• InChI Key： GIOMQQZOMJZNMH-UHFFFAOYSA-N
• SMILES： O=C1C2C=NC=CC=2C(C2C=CC=CC=2N1)CCCCCC(=O)O

Computed Properties

• Exact Mass: 324.1475
• Monoisotopic Mass: 324.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 79.3Ų

Experimental Properties

• PSA: 79.29